molecular formula C14H17N3 B8335459 5-(4-(Dimethylamino)phenyl)-3-methylpyridin-2-amine

5-(4-(Dimethylamino)phenyl)-3-methylpyridin-2-amine

Cat. No.: B8335459
M. Wt: 227.30 g/mol
InChI Key: BDYBAJQJCNFWTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(4-(Dimethylamino)phenyl)-3-methylpyridin-2-amine is a useful research compound. Its molecular formula is C14H17N3 and its molecular weight is 227.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H17N3

Molecular Weight

227.30 g/mol

IUPAC Name

5-[4-(dimethylamino)phenyl]-3-methylpyridin-2-amine

InChI

InChI=1S/C14H17N3/c1-10-8-12(9-16-14(10)15)11-4-6-13(7-5-11)17(2)3/h4-9H,1-3H3,(H2,15,16)

InChI Key

BDYBAJQJCNFWTM-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CN=C1N)C2=CC=C(C=C2)N(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-bromo-3-methylpyridin-2-amine (120a, 1.87 g, 10.0 mmol) in toluene (60 mL) was treated with 4-(dimethylamino)phenylboronic acid (2.48 g, 15.0 mmol), Pd(PPh3)4 (345 mg, 0.30 mmol), and 2M Na2CO3(aq) (10 mL). The reaction mixture was heated to reflux for 18 hours and then cooled to room temperature. The reaction mixture was quenched with water and extracted with ethyl acetate. The organic layer was washed with brine, dried over MgSO4(s) and concentrated under reduced pressure. The residue was purified by column chromatography on silica gel to give 5-(4-(dimethylamino)phenyl)-3-methylpyridin-2-amine (120b).
Quantity
1.87 g
Type
reactant
Reaction Step One
Quantity
2.48 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
345 mg
Type
catalyst
Reaction Step One

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